3'-iso-Butoxy-4'-methoxypropiophenone

• Molecular Formula: C14H20O3
• Molecular Weight: 236.31 g/mol
• IUPAC Name: 1-[4-methoxy-3-(2-methylpropoxy)phenyl]propan-1-one
• InChI: InChI=1S/C14H20O3/c1-5-12(15)11-6-7-13(16-4)14(8-11)17-9-10(2)3/h6-8,10H,5,9H2,1-4H3
• InChI Key: ZQBVPKCSDDGDBY-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC(=C(C=C1)OC)OCC(C)C

Description

3'-Iso-Butoxy-4'-Methoxypropiophenone is a chemical compound with a complex structure that includes an isobutoxy group and a methoxy group attached to a propiophenone backbone. This compound is of interest in various scientific and industrial applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3'-Iso-Butoxy-4'-Methoxypropiophenone typically involves the following steps:

• Starting Materials: The synthesis begins with propiophenone as the starting material.

• Functionalization: The propiophenone undergoes functionalization to introduce the isobutoxy and methoxy groups.

• Reaction Conditions: The reactions are usually carried out under controlled conditions, including specific temperatures, pressures, and catalysts to ensure the desired product is obtained.

Industrial Production Methods: In an industrial setting, the production of this compound is scaled up using reactors and continuous flow processes to ensure efficiency and consistency. The use of advanced catalysts and optimized reaction conditions helps in achieving high yields and purity.

Chemical Reactions Analysis

Types of Reactions: 3'-Iso-Butoxy-4'-Methoxypropiophenone can undergo various types of chemical reactions, including:

• Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

• Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

• Substitution: Substitution reactions can replace one of the functional groups with another atom or group.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) are often used.

• Substitution: Various nucleophiles and electrophiles can be used depending on the desired substitution.

Major Products Formed:

• Oxidation Products: Ketones, carboxylic acids.

• Reduction Products: Alcohols.

• Substitution Products: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

3'-Iso-Butoxy-4'-Methoxypropiophenone has several applications in scientific research:

• Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.

• Biology: The compound can be used in biochemical studies to understand enzyme mechanisms.

• Industry: It is used in the production of various chemicals and materials.

Mechanism of Action

The mechanism by which 3'-Iso-Butoxy-4'-Methoxypropiophenone exerts its effects depends on its specific application. For example, in drug development, it may interact with specific molecular targets, such as enzymes or receptors, to produce a therapeutic effect. The pathways involved can include metabolic pathways, signaling pathways, or other biochemical processes.

Comparison with Similar Compounds

3'-Iso-Butoxy-4'-Methoxypropiophenone is unique due to its specific combination of functional groups. Similar compounds include:

• 4'-Methoxypropiophenone: Lacks the isobutoxy group.

• 3'-Methoxypropiophenone: Lacks the isobutoxy group.

• 4'-Methylpropiophenone: Lacks the methoxy group.